![molecular formula C16H22S2 B1425329 5-n-Octyl-2,2'-bithiophene CAS No. 93164-73-9](/img/structure/B1425329.png)
5-n-Octyl-2,2'-bithiophene
Overview
Description
5-n-Octyl-2,2’-bithiophene is a chemical compound with the molecular formula C16H22S2 . It is a solid substance at 20°C and is sensitive to air and heat .
Synthesis Analysis
The synthesis of bithiophene compounds like 5-n-Octyl-2,2’-bithiophene has been studied in various media. One method involves the electropolymerization of bithiophene in an aqueous medium. The use of a non-ionic surfactant, polyoxyethylene octyl phenyl ether (Triton X-100), is beneficial not only for solubilizing the hydrophobic monomer but also for incorporating various biologically and catalytically active additives .Molecular Structure Analysis
The molecular structure of 5-n-Octyl-2,2’-bithiophene consists of 16 carbon atoms, 22 hydrogen atoms, and 2 sulfur atoms, giving it a molecular weight of 278.47 .Physical And Chemical Properties Analysis
5-n-Octyl-2,2’-bithiophene is a solid at 20°C. It should be stored under inert gas at a temperature below 0°C as it is sensitive to air and heat .Scientific Research Applications
Synthesis and Properties
5-n-Octyl-2,2'-bithiophene has been explored in various scientific studies focusing on its synthesis and properties. Notably, Krompiec et al. (2013) conducted a comprehensive study on the synthesis of novel polythiophenes using bithiophene units. They found that these compounds exhibit extraordinary stability and enhanced fluorescent activity, which is significant for applications in materials science (Krompiec et al., 2013). Similarly, Mo et al. (2015) synthesized alkyl functionalized bithiophene and studied their electrochemical performance, revealing promising applications in supercapacitors (Mo et al., 2015).
Polymerization and Capacitive Properties
The polymerization and capacitive properties of this compound derivatives have been a focus of research. Andersson et al. (1993) prepared poly(3-octyl-2,2'-bithiophene) and found it to have better thermal stability against dedoping compared to similar compounds (Andersson et al., 1993). This finding is crucial for the development of more stable polymeric materials.
Electrochromic Behavior
Research on the electrochromic behavior of bithiophene derivatives, including this compound, has been conducted to explore their potential in electronic and optical devices. Kula et al. (2019) investigated the electrochromic properties of novel polythiophenes derived from bithiophene units, highlighting their stability and multistep electrochromism (Kula et al., 2019).
Optical and Electroluminescent Properties
The optical and electroluminescent properties of this compound and its derivatives have been extensively studied. Grykien et al. (2014) examined the photo- and electroluminescence of bithiophene disubstituted thiadiazoles, demonstrating their potential in organic light emitting diodes (OLEDs) (Grykien et al., 2014).
Safety and Hazards
properties
IUPAC Name |
2-octyl-5-thiophen-2-ylthiophene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22S2/c1-2-3-4-5-6-7-9-14-11-12-16(18-14)15-10-8-13-17-15/h8,10-13H,2-7,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYEIXHZLTHTEOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=CC=C(S1)C2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10719959 | |
Record name | 5-Octyl-2,2'-bithiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10719959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
93164-73-9 | |
Record name | 5-Octyl-2,2'-bithiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10719959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.